An In-Depth Technical Guide to 5-Carboxy-2,3-difluorophenylboronic acid: A Versatile Building Block in Modern Drug Discovery
An In-Depth Technical Guide to 5-Carboxy-2,3-difluorophenylboronic acid: A Versatile Building Block in Modern Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Emergence of Fluorinated Boronic Acids in Medicinal Chemistry
The strategic incorporation of fluorine atoms and boronic acid functionalities into molecular scaffolds has become a cornerstone of modern drug design. Fluorine's unique electronic properties can significantly enhance metabolic stability, binding affinity, and bioavailability of drug candidates. Simultaneously, the boronic acid group serves as a versatile synthetic handle, most notably in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, enabling the construction of complex molecular architectures.[1][2][3] Within this promising class of reagents, 5-Carboxy-2,3-difluorophenylboronic acid has emerged as a particularly valuable building block for the synthesis of novel therapeutics. Its trifunctional nature, featuring a carboxylic acid, a difluorinated phenyl ring, and a boronic acid, offers medicinal chemists a powerful tool for creating diverse and potent biologically active molecules.[4][5]
This technical guide provides a comprehensive overview of 5-Carboxy-2,3-difluorophenylboronic acid, detailing its physicochemical properties, synthesis, and applications, with a focus on its utility in drug discovery and development.
Physicochemical Properties of 5-Carboxy-2,3-difluorophenylboronic acid
A thorough understanding of the physicochemical properties of a reagent is fundamental to its effective application in synthesis and drug design. The key properties of 5-Carboxy-2,3-difluorophenylboronic acid are summarized in the table below.
| Property | Value | Source |
| Chemical Name | 5-Carboxy-2,3-difluorophenylboronic acid | N/A |
| CAS Number | 2377605-76-8 | [6][7] |
| Molecular Formula | C₇H₅BF₂O₄ | N/A |
| Molecular Weight | 201.92 g/mol | N/A |
| Appearance | White to off-white solid |
Note: The molecular weight is calculated based on the atomic weights of the constituent elements.
The presence of the two fluorine atoms significantly influences the electronic nature of the aromatic ring, enhancing the Lewis acidity of the boronic acid group. This increased acidity can impact its reactivity in cross-coupling reactions.[8] The carboxylic acid moiety provides a handle for further derivatization or for direct interaction with biological targets.
Synthesis and Purification
The synthesis of substituted phenylboronic acids typically involves the reaction of an organometallic reagent, such as a Grignard or organolithium species, with a trialkyl borate.[5] For 5-Carboxy-2,3-difluorophenylboronic acid, a common synthetic route would likely start from a corresponding halogenated benzoic acid derivative. A plausible, though not explicitly detailed in the provided search results, synthetic pathway is outlined below.
Caption: Plausible synthetic route to 5-Carboxy-2,3-difluorophenylboronic acid.
Step-by-Step Methodology:
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Oxidation: The synthesis would likely commence with the oxidation of a commercially available starting material like 1-bromo-3,4-difluoro-5-methylbenzene to the corresponding benzoic acid.
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Halogenation: Subsequent bromination of the benzoic acid derivative would install a bromine atom at the desired position to serve as a handle for lithiation.
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Borylation: The crucial step involves a lithium-halogen exchange at low temperature using a strong base like n-butyllithium, followed by quenching the resulting aryllithium species with a borate ester (e.g., triisopropyl borate).
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Hydrolysis: Finally, acidic workup hydrolyzes the boronate ester to yield the desired 5-Carboxy-2,3-difluorophenylboronic acid.
Purification is typically achieved through recrystallization or column chromatography. The purity of the final product is critical for its successful application in subsequent reactions.
Applications in Drug Discovery: The Power of Suzuki-Miyaura Coupling
The primary application of 5-Carboxy-2,3-difluorophenylboronic acid in drug discovery lies in its use as a versatile building block in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[1][2][9] This reaction enables the formation of a carbon-carbon bond between the boronic acid and a variety of organic halides or triflates, providing a powerful method for constructing biaryl and heteroaryl structures that are prevalent in many drug molecules.
Caption: General scheme of the Suzuki-Miyaura cross-coupling reaction.
The difluorinated and carboxylated phenyl ring of this building block can be strategically incorporated into a target molecule to modulate its pharmacokinetic and pharmacodynamic properties. The fluorine atoms can block sites of metabolism and the carboxylic acid can act as a key binding motif or a point for further chemical modification.
Experimental Protocol: A General Procedure for Suzuki-Miyaura Coupling
The following is a representative, non-optimized protocol for a Suzuki-Miyaura coupling reaction using 5-Carboxy-2,3-difluorophenylboronic acid. Researchers should optimize the conditions for their specific substrates.
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Reaction Setup: To a flame-dried Schlenk flask, add 5-Carboxy-2,3-difluorophenylboronic acid (1.2 equivalents), the aryl or heteroaryl halide (1.0 equivalent), a palladium catalyst such as Pd(PPh₃)₄ (0.05 equivalents), and a base, for instance, potassium carbonate (2.0 equivalents).
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Solvent Addition: The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen). A degassed solvent mixture, such as 1,4-dioxane and water (e.g., 4:1 v/v), is then added via syringe.
-
Reaction: The reaction mixture is heated to a temperature typically between 80-100 °C and stirred for a period of 2 to 24 hours, with reaction progress monitored by an appropriate technique like TLC or LC-MS.
-
Workup: Upon completion, the reaction mixture is cooled to room temperature. The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
-
Purification: The crude product is purified by a suitable method, such as flash column chromatography on silica gel, to afford the desired biaryl product.
Reactivity, Stability, and Handling
Reactivity: The boronic acid moiety is the primary site of reactivity, readily undergoing transmetalation in the presence of a palladium catalyst. The electron-withdrawing nature of the difluorophenyl ring can influence the rate of this step. The carboxylic acid group may require protection in certain synthetic schemes, although it is often tolerated in Suzuki-Miyaura couplings.
Stability: Phenylboronic acids can be susceptible to protodeboronation, especially under acidic or harsh conditions.[8] The presence of ortho-fluorine atoms can in some cases increase the rate of decomposition.[8] It is recommended to store 5-Carboxy-2,3-difluorophenylboronic acid in a cool, dry place under an inert atmosphere to minimize degradation. Some boronic acids are also known to form cyclic anhydrides (boroxines) upon dehydration, which may be present in varying amounts in the solid material.
Safety and Handling:
Conclusion
5-Carboxy-2,3-difluorophenylboronic acid is a highly valuable and versatile building block for medicinal chemists and drug discovery scientists. Its unique combination of a difluorinated aromatic ring, a carboxylic acid, and a boronic acid functionality provides a powerful platform for the synthesis of novel and complex molecules with potential therapeutic applications. A thorough understanding of its properties, synthesis, and reactivity, particularly in the context of the Suzuki-Miyaura cross-coupling reaction, is essential for leveraging its full potential in the development of next-generation pharmaceuticals.
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Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]
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MDPI. (2025, November 26). Recent Advancements in the Diversification and Applications of Boron-Containing Compounds in Medicinal Chemistry. Retrieved from [Link]
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ChemWhat. (n.d.). 2,3-Difluorophenylboronic acid CAS#: 121219-16-7. Retrieved from [Link]
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